Cas no 2680684-67-5 (4-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-2-carboxylic acid)

• Product Name: 4-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-2-carboxylic acid
• CAS No: 2680684-67-5
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5646490
• PubChem ID: 165941574
• Update Time: 2025-05-21

4-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(prop-2-en-1-yloxy)carbonyl]amino}-2,3-dihydro-1H-indene-2-carboxylic acid
• 2680684-67-5
• EN300-28280933
• 4-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-2-carboxylic acid

• Inchi： 1S/C14H15NO4/c1-2-6-19-14(18)15-12-5-3-4-9-7-10(13(16)17)8-11(9)12/h2-5,10H,1,6-8H2,(H,15,18)(H,16,17)
• InChI Key： ATLJLBLHMDROMJ-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=CC=C(C=2C1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-2-carboxylic acid

4-{(Prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-2-carboxylic Acid: A Comprehensive Overview

4-{(Prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-2-carboxylic acid, identified by the CAS number 2680684-67-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The structure of this compound is characterized by a dihydroindene ring system, which is a bicyclic framework consisting of a fused six-membered benzene ring and a five-membered dihydro ring. The presence of a propenoyl group attached via an oxygen atom introduces additional complexity to the molecule. This group, along with the carboxylic acid moiety, contributes to the compound's reactivity and bioavailability. The amino group within the molecule further enhances its ability to participate in hydrogen bonding, a critical factor in drug design.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic routes that improve yield and purity, making it more accessible for large-scale production. These methods often involve multi-step reactions, including nucleophilic substitutions and condensation reactions, which are optimized to ensure high efficiency. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has provided deeper insights into the compound's structural integrity and stability.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in inflammatory processes. Studies conducted in vitro have demonstrated its ability to suppress the activity of cyclooxygenase (COX), an enzyme implicated in pain and inflammation. This suggests that it could serve as a lead compound for developing anti-inflammatory drugs with reduced side effects compared to existing therapies.

Moreover, the compound's ability to modulate cellular signaling pathways has been explored in recent clinical studies. Preclinical data indicate that it may have anti-cancer properties by targeting specific kinases involved in tumor growth and metastasis. These findings underscore its potential as a chemotherapeutic agent with selective toxicity against cancer cells.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed its binding affinity to various protein targets, providing valuable insights into its mechanism of action. Additionally, quantum mechanical calculations have been employed to predict its electronic properties, which are crucial for understanding its reactivity under different conditions.

In conclusion, 4-{(Prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-2-carboxylic acid represents a compelling subject for both academic research and industrial applications. Its unique chemical structure, coupled with promising biological activities, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing medical science.